Cas no 1261922-96-6 (2-Fluoro-4-(2-hydroxymethylphenyl)benzoic acid)

• Product Name: 2-Fluoro-4-(2-hydroxymethylphenyl)benzoic acid
• CAS No: 1261922-96-6
• MF: C₁₄H₁₁FO₃
• MW: 246.233747720718
• MDL: MFCD18319395
• CID: 2621686
• PubChem ID: 53225314
• Update Time: 2025-06-11

2-Fluoro-4-(2-hydroxymethylphenyl)benzoic acid Chemical and Physical Properties

Names and Identifiers

• 2-FLUORO-4-(2-HYDROXYMETHYLPHENYL)BENZOIC ACID
• DTXSID50689046
• 3-Fluoro-2'-(hydroxymethyl)[1,1'-biphenyl]-4-carboxylic acid
• MFCD18319395
• 1261922-96-6
• 2-Fluoro-4-(2-hydroxymethylphenyl)benzoic acid, 95%
• 2-Fluoro-4-(2-hydroxymethylphenyl)benzoic acid

• MDL： MFCD18319395
• Inchi： 1S/C14H11FO3/c15-13-7-9(5-6-12(13)14(17)18)11-4-2-1-3-10(11)8-16/h1-7,16H,8H2,(H,17,18)
• InChI Key： NWZXZVBJSPDUOK-UHFFFAOYSA-N
• SMILES： FC1=C(C(=O)O)C=CC(=C1)C1C=CC=CC=1CO

Computed Properties

• Exact Mass: 246.06922237Da
• Monoisotopic Mass: 246.06922237Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 295
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 57.5Ų

Additional information on 2-Fluoro-4-(2-hydroxymethylphenyl)benzoic acid

Comprehensive Overview of 2-Fluoro-4-(2-hydroxymethylphenyl)benzoic acid (CAS No. 1261922-96-6)

2-Fluoro-4-(2-hydroxymethylphenyl)benzoic acid (CAS No. 1261922-96-6) is a fluorinated benzoic acid derivative that has garnered significant attention in pharmaceutical and chemical research due to its unique structural properties. This compound features a hydroxymethylphenyl group attached to a fluorobenzoic acid backbone, making it a versatile intermediate in organic synthesis. Researchers are particularly interested in its potential applications in drug development, especially in the design of small-molecule inhibitors and bioactive agents.

The growing demand for fluorinated compounds in medicinal chemistry has placed 2-Fluoro-4-(2-hydroxymethylphenyl)benzoic acid under the spotlight. Fluorination often enhances the metabolic stability, bioavailability, and binding affinity of pharmaceutical candidates. As a result, this compound is frequently explored in the context of structure-activity relationship (SAR) studies, where its hydroxymethyl and fluoro substituents play critical roles in modulating biological activity. Recent publications highlight its utility in optimizing lead compounds for diseases such as cancer and inflammation.

In addition to its pharmaceutical relevance, CAS No. 1261922-96-6 is also studied for its physicochemical properties. The presence of both a carboxylic acid and a hydroxymethyl group allows for diverse chemical modifications, enabling researchers to tailor its solubility, polarity, and reactivity. These characteristics make it a valuable building block in materials science, particularly in the development of functional polymers and coordination complexes.

From an industrial perspective, the synthesis and scalability of 2-Fluoro-4-(2-hydroxymethylphenyl)benzoic acid are topics of ongoing research. Innovations in green chemistry and catalytic processes have been applied to improve the yield and reduce the environmental impact of its production. This aligns with the broader trend of sustainable chemical manufacturing, a key concern for modern enterprises and regulatory bodies.

For researchers and suppliers, accurate characterization of CAS No. 1261922-96-6 is essential. Advanced analytical techniques such as NMR spectroscopy, high-resolution mass spectrometry (HRMS), and X-ray crystallography are commonly employed to confirm its purity and structural integrity. These methods ensure compliance with stringent quality standards, particularly when the compound is used in preclinical studies or as a reference material.

The compound’s nomenclature, 2-Fluoro-4-(2-hydroxymethylphenyl)benzoic acid, reflects its IUPAC naming conventions, which are critical for database indexing and literature searches. Synonyms and registry numbers like 1261922-96-6 further facilitate its identification in patent filings and scientific publications. This precision is vital for avoiding ambiguities in cross-disciplinary collaborations.

Looking ahead, the potential of 2-Fluoro-4-(2-hydroxymethylphenyl)benzoic acid extends to emerging fields such as bioconjugation and prodrug design. Its reactive functional groups enable covalent attachment to biomolecules, opening doors for targeted drug delivery systems. As the pharmaceutical industry shifts toward personalized medicine, such multifunctional intermediates will likely play a pivotal role in next-generation therapies.

In summary, 2-Fluoro-4-(2-hydroxymethylphenyl)benzoic acid (CAS No. 1261922-96-6) exemplifies the intersection of synthetic chemistry and biomedical innovation. Its structural versatility, combined with the rising demand for fluorinated building blocks, positions it as a compound of enduring significance in both academic and industrial settings.